Cas no 10035-01-5 (Ytterbium(III) chloride hexahydrate)

• Product Name: Ytterbium(III) chloride hexahydrate
• CAS No: 10035-01-5
• MF: Cl₃H₂OYb
• MW: 297.414270877838
• MDL: MFCD00149885
• CID: 137886
• PubChem ID: 24860505
• Update Time: 2025-06-08

Ytterbium(III) chloride hexahydrate Chemical and Physical Properties

Names and Identifiers

• Ytterbium(III) chloride hexahydrate
• Ytterbium chloride(YbCl₃), hexahydrate (7CI,8CI,9CI)
• ytterbium(3+),trichloride,hexahydrate
• Ytterbium trichloride hydrate
• Ytterbium(III) chloride·6hydrate
• YTTERBIUM (III) CHLORIDE
• YTTERBIUM CHLORIDE HEXAHYDRATE
• Ytterbium chlorate hexahydrate
• YTTERBIUM(+3)CHLORIDE HEXAHYDRATE
• Ytterbium trichloride hexahydrate
• YTTERBIUM CHLORIDE, HEXAHYDRATE, 99.9%
• YTTERBIUM CHLORIDE, HEXAHYDRATE, 99.99%
• YTTERBIUM CHLORIDE, HEXAHYDRATE, 99.9%YTTERBIUM CHLORIDE, HEXAHYDRATE, 99.9%YTTERBIUM CHLORIDE, HEXAHYDRATE, 99.9%YTTERBIUM CHLORIDE, HEXAHYDRATE, 99.9%
• YTTERBIUM CHLORIDE, HEXAHYDRATE, 99.99%YTTERBIUM CHLORIDE, HEXAHYDRATE, 99.99%YTTERBIUM CHLORIDE, HEXAHYDRATE, 99.99%YTTERBIUM CHLORIDE, HEXAHYDRATE, 99.99%
• Ytterbium chloride(YbCl3), hexahydrate (7CI,8CI,9CI)

• MDL： MFCD00149885
• Inchi： 1S/3ClH.H2O.Yb/h3*1H;1H2;/q;;;;+3/p-3
• InChI Key： WGKCQSFQBYKUTC-UHFFFAOYSA-K
• SMILES： [Yb](Cl)(Cl)Cl.O

Computed Properties

• Exact Mass: 386.90900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 10
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Green orthorhombic crystals. Hygroscopic
• Density: 2.58 g/mL at 25 °C(lit.)
• Melting Point: 180 °C (dec.) (lit.)
• Boiling Point: No data available
• Stability/Shelf Life: Stable, but may be moisture sensitive. Incompatible with strong oxidizing agents.
• PSA: 55.38000
• LogP: 1.68270
• Sensitiveness: Easily absorb moisture
• Solubility: Not determined

Ytterbium(III) chloride hexahydrate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S24/25
• Storage Condition：Argon filled storage

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Lanthanide salts Lanthanide chlorides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Ytterbium(III) chloride hexahydrate

Ytterbium(III) chloride hexahydrate (CAS No. 10035-01-5): An Overview of Properties, Applications, and Recent Research

Ytterbium(III) chloride hexahydrate (CAS No. 10035-01-5) is a compound of significant interest in the fields of chemistry, materials science, and pharmaceutical research. This hydrated form of ytterbium chloride is characterized by its unique properties and diverse applications, making it a valuable material in various scientific and industrial contexts.

The chemical formula for ytterbium(III) chloride hexahydrate is YbCl₃·6H₂O. It is a white crystalline solid that is highly soluble in water. The compound is known for its high stability and low toxicity, which makes it suitable for a wide range of applications. The hexahydrate form is particularly important because it maintains the hydration shell around the ytterbium ions, which can influence its reactivity and solubility properties.

In the realm of materials science, ytterbium(III) chloride hexahydrate has been extensively studied for its potential use in the synthesis of advanced materials. One notable application is in the preparation of luminescent materials. Ytterbium ions, when doped into various host materials, can exhibit strong luminescence properties under certain conditions. This has led to the development of novel phosphors and luminescent nanoparticles with applications in display technologies, bioimaging, and sensing.

Recent research has also focused on the use of ytterbium(III) chloride hexahydrate in the field of catalysis. Ytterbium-based catalysts have shown promise in promoting various chemical reactions, including hydrogenation, hydrolysis, and polymerization processes. The unique electronic configuration of ytterbium ions allows them to act as efficient Lewis acids, facilitating the activation of substrates and enhancing reaction rates.

In pharmaceutical research, ytterbium(III) chloride hexahydrate has gained attention for its potential therapeutic applications. Ytterbium ions have been explored as radiopharmaceuticals for cancer treatment due to their ability to emit low-energy X-rays and Auger electrons upon irradiation with high-energy photons. This property makes them suitable for targeted radiotherapy and imaging applications. Additionally, ytterbium-based compounds have shown potential as antiviral agents against certain viral infections.

The synthesis of ytterbium(III) chloride hexahydrate typically involves the reaction of ytterbium metal or ytterbium oxide with hydrochloric acid followed by hydration. The resulting compound can be purified through recrystallization techniques to ensure high purity levels. High-purity forms of this compound are essential for many advanced applications where impurities can significantly affect performance.

In terms of safety and handling, while ytterbium(III) chloride hexahydrate is generally considered non-toxic and stable under normal conditions, it is important to follow standard laboratory safety protocols when handling this compound. Proper personal protective equipment (PPE) should be worn to prevent skin contact or inhalation of dust particles.

The environmental impact of ytterbium(III) chloride hexahydrate is another area of ongoing research. While there are no significant environmental concerns associated with this compound at present, studies are being conducted to assess its long-term effects on ecosystems and potential pathways for disposal or recycling.

In conclusion, ytterbium(III) chloride hexahydrate (CAS No. 10035-01-5) is a versatile compound with a wide range of applications in materials science, catalysis, and pharmaceutical research. Its unique properties make it an important material for advancing scientific knowledge and developing innovative technologies. Ongoing research continues to uncover new potential uses and improve our understanding of this fascinating compound.